Cas no 2137731-16-7 (5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonyl fluoride)

• Product Name: 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonyl fluoride
• CAS No: 2137731-16-7
• MF: C₈H₁₁FN₂O₂S
• MW: 218.248543977737
• CID: 6180887
• PubChem ID: 165869292
• Update Time: 2025-07-30

5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137731-16-7
• 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonyl fluoride
• EN300-728731

• Inchi： 1S/C8H11FN2O2S/c9-14(12,13)8-6-10-7-4-2-1-3-5-11(7)8/h6H,1-5H2
• InChI Key： PQSHZKYSARRLTK-UHFFFAOYSA-N
• SMILES： S(C1=CN=C2CCCCCN21)(=O)(=O)F

Computed Properties

• Exact Mass: 218.05252693g/mol
• Monoisotopic Mass: 218.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.3Ų

Additional information on 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonyl fluoride

Introduction to 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonyl fluoride (CAS No. 2137731-16-7)

5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonyl fluoride is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137731-16-7, belongs to the imidazoazepine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of a sulfonyl fluoride group at the 3-position of the imidazoazepine core enhances its reactivity and utility in synthetic chemistry, making it a valuable intermediate in the development of novel drug candidates.

The structural framework of 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonyl fluoride consists of a fused imidazole and azepine ring system, which is further functionalized by the sulfonyl fluoride moiety. This particular arrangement of nitrogen and sulfur atoms imparts unique electronic and steric properties to the molecule, enabling it to interact with biological targets in a specific manner. The sulfonyl fluoride group is particularly noteworthy as it serves as a versatile handle for further chemical modifications, including nucleophilic substitution reactions that can be exploited in drug discovery pipelines.

In recent years, there has been growing interest in imidazoazepine derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have highlighted the potential of these compounds as scaffolds for inhibiting kinases and other enzymes involved in cancer pathways. The 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonyl fluoride derivative has been investigated for its ability to modulate signaling pathways associated with tumor growth and metastasis. Preliminary computational studies suggest that the sulfonyl fluoride group may enhance binding affinity by improving interactions with key amino acid residues in target proteins.

One of the most compelling aspects of 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonyl fluoride is its role as a building block in the synthesis of more complex molecules. The sulfonyl fluoride functionality can be selectively displaced by various nucleophiles under controlled conditions, allowing chemists to introduce diverse substituents and tailor the properties of the resulting compounds. This flexibility has made it particularly useful in fragment-based drug design approaches, where small molecular fragments are linked together to form potent inhibitors.

The pharmaceutical industry has been actively exploring novel heterocyclic compounds like 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonyl fluoride due to their potential to address unmet medical needs. Researchers have reported promising results from in vitro assays demonstrating inhibitory activity against several disease-causing targets. These findings have spurred further investigation into optimizing the compound’s pharmacokinetic profile and exploring its suitability for clinical development. The sulfonyl fluoride group’s ability to enhance solubility and metabolic stability has also been a focus area for improving drug-like properties.

Advances in synthetic methodologies have enabled more efficient access to 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonyl fluoride, making it more accessible for academic and industrial research purposes. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the construction of the imidazoazepine core while preserving functional group integrity. These improvements have not only reduced production costs but also opened up new avenues for structural diversification and lead optimization.

The biological activity of 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonyl fluoride has been further explored through structural-activity relationship (SAR) studies. By systematically modifying substituents around the imidazole ring or introducing additional functional groups at other positions within the molecule، researchers have gained insights into how different structural features influence binding affinity and selectivity. These studies have provided valuable guidance for designing next-generation analogs with improved therapeutic profiles.

In conclusion,5H，6Ｈ，7Ｈ，8Ｈ，9Ｈ－imidazo[1，2－a]azepine－3－sulfonyl fluoride (CAS No. 2137731－16－7) represents a significant advancement in pharmaceutical chemistry with broad applications across drug discovery and development。 Its unique structural features и versatile reactivity make it an indispensable tool for medicinal chemists seeking to create innovative treatments for various diseases。 As research continues to uncover new biological functions и synthetic possibilities， this compound is poised to remain at forefront của scientific innovation.